2-Amino-3-cyclopropoxy-N-methylbenzamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 2-amino-3-cyclopropyloxy-N-methylbenzamide
• InChI: InChI=1S/C11H14N2O2/c1-13-11(14)8-3-2-4-9(10(8)12)15-7-5-6-7/h2-4,7H,5-6,12H2,1H3,(H,13,14)
• InChI Key: NOLUARUOXPDSCG-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C(=CC=C1)OC2CC2)N

Description

2-Amino-3-cyclopropoxy-N-methylbenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the 3-position and an N-methylamide group. The cyclopropoxy group, a strained three-membered ring, may enhance reactivity compared to bulkier substituents, while the amide functionality enables hydrogen bonding and molecular recognition .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-cyclopropoxy-N-methylbenzamide typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-nitro-3-cyclopropoxybenzoic acid and methylamine.

Reduction: The nitro group of 2-nitro-3-cyclopropoxybenzoic acid is reduced to an amino group using a reducing agent like palladium on carbon (Pd/C) in the presence of hydrogen gas.

Amidation: The resulting 2-amino-3-cyclopropoxybenzoic acid is then reacted with methylamine to form 2-Amino-3-cyclopropoxy-N-methylbenzamide. This reaction is typically carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production of 2-Amino-3-cyclopropoxy-N-methylbenzamide may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and cost-effectiveness, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-cyclopropoxy-N-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives under specific conditions.

Reduction: The compound can be reduced to form corresponding amines or other reduced products.

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used for oxidation reactions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as alkoxides or amines can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitroso or nitro derivatives, while reduction may produce amines.

Scientific Research Applications

2-Amino-3-cyclopropoxy-N-methylbenzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-3-cyclopropoxy-N-methylbenzamide involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the cyclopropoxy group may enhance its binding affinity and specificity. The exact molecular targets and pathways are still under investigation, but it is believed to modulate enzymatic activities and cellular signaling pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural and Functional Group Analysis

The table below highlights key structural differences and similarities between 2-Amino-3-cyclopropoxy-N-methylbenzamide and related benzamide derivatives:

Compound Name	Substituents	Key Functional Features	Applications/Properties
2-Amino-3-cyclopropoxy-N-methylbenzamide	Cyclopropoxy, N-methylamide	Strained cyclopropoxy ring; hydrogen bonding via amide	Potential catalytic/pharmaceutical use
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	Hydroxy, dimethyl, methyl	N,O-bidentate directing group	Metal-catalyzed C–H bond functionalization
2-Amino-3-dibromo-N-cyclohexyl-N-methylbenzenemethanamine	Dibromo, cyclohexyl	Halogenated; bulky cyclohexyl group	Pharmaceutical expectorant (Bisolvon®)
3-Amino-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide	Chloro, methylphenyl, methoxy	Electron-withdrawing chloro; methoxy donor	Unspecified (likely medicinal chemistry)

Key Observations:

• Cyclopropoxy vs. Cyclohexyl: The cyclopropoxy group’s small size and strain may improve solubility and reactivity compared to the lipophilic cyclohexyl group in 2-Amino-3-dibromo-N-cyclohexyl-N-methylbenzenemethanamine .
• Directing Groups : The N,O-bidentate directing group in N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide enhances its utility in catalysis, whereas the cyclopropoxy group in the target compound may serve a similar role but with distinct electronic effects .
• Halogenation: Dibromo substitution in ’s compound increases molecular weight and hydrophobicity, which could influence pharmacokinetics compared to the non-halogenated target compound.

2.4 Electronic and Steric Effects

• Electron-Donating vs. Withdrawing Groups: The methoxy group in 3-Amino-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide donates electrons, whereas the cyclopropoxy group’s electron-donating nature may enhance resonance stabilization of the amide .

Research Findings and Implications

• Catalysis : Benzamides with directing groups (e.g., N,O-bidentate) are pivotal in synthetic chemistry. The target compound’s cyclopropoxy group could be optimized for regioselective C–H functionalization .
• Drug Design : Substitutions like chloro () or dibromo () are common in drug candidates, but the cyclopropoxy group’s unique geometry may mitigate toxicity risks associated with halogens .